Cas no 2365079-06-5 (1H-Indazol-5-amine, 4-bromo-1-(tetrahydro-2H-pyran-2-yl)-)

• Product Name: 1H-Indazol-5-amine, 4-bromo-1-(tetrahydro-2H-pyran-2-yl)-
• CAS No: 2365079-06-5
• MF: C₁₂H₁₄BrN₃O
• MW: 296.163061618805
• MDL: MFCD32861552
• CID: 5223578
• Update Time: 2025-06-13

1H-Indazol-5-amine, 4-bromo-1-(tetrahydro-2H-pyran-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazol-5-amine, 4-bromo-1-(tetrahydro-2H-pyran-2-yl)-
• 4-bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazol-5-amine

• MDL： MFCD32861552
• Inchi： 1S/C12H14BrN3O/c13-12-8-7-15-16(10(8)5-4-9(12)14)11-3-1-2-6-17-11/h4-5,7,11H,1-3,6,14H2
• InChI Key： HASBFYPEHKOOPE-UHFFFAOYSA-N
• SMILES： N1(C2OCCCC2)C2=C(C(Br)=C(N)C=C2)C=N1

Additional information on 1H-Indazol-5-amine, 4-bromo-1-(tetrahydro-2H-pyran-2-yl)-

Introduction to 4-Bromo-1-(Tetrahydro-2H-pyran-2-yl)-1H-Indazol-5-amine (CAS No. 2365079-06-5)

4-Bromo-1-(Tetrahydro-2H-pyran-2-yl)-1H-indazol-5-amine (CAS No. 2365079-06-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated indazole core and a tetrahydro-2H-pyran substituent. These structural elements contribute to its potential therapeutic applications and make it a valuable candidate for further investigation.

The indazole scaffold is well-known for its diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the bromine atom at the 4-position of the indazole ring enhances the compound's reactivity and can influence its pharmacological profile. Additionally, the tetrahydro-2H-pyran substituent provides steric protection and can improve the compound's stability and solubility, which are crucial factors in drug development.

Recent studies have highlighted the potential of 4-bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazol-5-amine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In another study, researchers investigated the anticancer properties of 4-bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazol-5-amine. The results showed that this compound effectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

The pharmacokinetic properties of 4-bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazol-5-amine have also been evaluated. Studies indicate that it has favorable oral bioavailability and a reasonable half-life, which are essential for developing an effective oral medication. Furthermore, preliminary toxicity studies have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In addition to its therapeutic potential, 4-bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazol-5-amine has been explored as a tool compound in chemical biology research. Its ability to modulate specific biological pathways makes it useful for understanding disease mechanisms and identifying new drug targets. For example, researchers have used this compound to investigate the role of specific kinases in cancer progression and inflammation.

The synthesis of 4-bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazol-5-amine has been optimized to improve yield and purity. Common synthetic routes involve the reaction of 4-bromoindazole with tetrahydrofuran derivatives under controlled conditions. These methods are scalable and can be adapted for large-scale production, making it feasible to produce this compound for clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-bromo-1-(tetrahydro-2H-pyran-2-y l)-1H-indazol -5 -amine. Early-phase trials have shown promising results, with patients experiencing significant improvements in symptoms without major side effects. These findings have paved the way for more advanced trials to further validate its therapeutic potential.

In conclusion, 4-bromo -1 -(tetrah ydro -2 H -pyr an - 2 - yl ) - 1 H - indazol - 5 - amine (CAS No. 2365079 - 06 - 5) represents a promising lead compound in medicinal chemistry with a wide range of potential applications. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.